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Compound of Interest

Compound Name: SirReal2

Cat. No.: B1680979 Get Quote

Essential Safety and Handling Guide for
SirReal2
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling SirReal2, a potent and

selective Sirtuin 2 (SIRT2) inhibitor. Adherence to these protocols is essential for ensuring

laboratory safety and experimental integrity.

Compound Identification and Properties
SirReal2 is a potent, isotype-selective SIRT2 inhibitor with an IC₅₀ value of 140 nM.[1][2][3] It

has demonstrated minimal effect on other sirtuins (SIRT1, SIRT3-6).[2] Its primary mechanism

of action involves the induction of tubulin hyperacetylation and destabilization of the checkpoint

protein BubR1.[1][2]
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Property Data

Chemical Name
2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-[5-(1-

naphthalenylmethyl)-2-thiazolyl]-acetamide

Molecular Formula C₂₂H₂₀N₄OS₂

Molecular Weight 420.55 g/mol [4]

CAS Number 709002-46-0[1][4]

Appearance Crystalline solid

Purity ≥98%

Solubility Soluble in DMSO (up to 84 mg/mL)[1][3]

Storage
Store powder at -20°C for up to 3 years. Store

solutions at -80°C for up to 1 year.

Hazard Identification and Safety Precautions
SirReal2 should be handled as a hazardous substance. The toxicological properties have not

been fully investigated.

GHS Hazard Classification
Pictogram Signal Word Hazard Statements

Warning

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling SirReal2.
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Equipment Specification Rationale

Gloves
Nitrile or other chemical-

resistant gloves.

Prevents skin contact and

absorption.

Lab Coat Standard laboratory coat.
Protects skin and personal

clothing from contamination.

Eye Protection
Safety glasses with side

shields or goggles.

Prevents eye irritation from

splashes or airborne particles.

Respiratory Protection Use in a chemical fume hood.

Avoids inhalation of the

powder form, which may cause

respiratory irritation.

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Experimental Protocols
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Stock Solution Preparation (10 mM in DMSO)
Preparation: SirReal2 is typically supplied as a crystalline solid.

Calculation: To prepare a 10 mM stock solution, dissolve 4.21 mg of SirReal2 in 1 mL of

anhydrous DMSO.

Dissolution: Vortex the solution until the solid is completely dissolved. Gentle warming in a

water bath (37°C) or sonication can be used to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -80°C. A stock solution stored at -80°C is stable for up to 6 months.

In Vitro Assay Protocol (HeLa Cells)
This protocol outlines the treatment of HeLa cells to observe tubulin hyperacetylation.

Cell Plating: Plate HeLa cells in a suitable culture vessel and allow them to adhere overnight.

Treatment: Prepare the desired concentration of SirReal2 by diluting the 10 mM DMSO

stock solution in cell culture medium. A final concentration of 1 µM has been shown to be

effective. Ensure the final DMSO concentration in the medium is low (e.g., <0.1%) to avoid

solvent toxicity.

Incubation: Treat the cells with the SirReal2-containing medium for a specified time, for

example, 24 hours.

Analysis: Following incubation, cells can be lysed and analyzed by Western blot for

acetylated α-tubulin levels.

In Vivo Formulation and Administration (Mouse
Xenograft Model)
This protocol is a general guideline for preparing SirReal2 for intraperitoneal (i.p.) injection in

mice.

Formulation Preparation: A common formulation involves a multi-solvent system. For

example, to prepare a 1 mg/mL solution:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve the required amount of SirReal2 in DMSO to create a concentrated stock.

In a separate tube, mix PEG300, Tween-80, and saline.

Add the SirReal2/DMSO stock to the solvent mixture and vortex thoroughly to ensure a

clear and homogenous solution.

One specific protocol involves 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Dosage: Dosages in published studies have ranged from 4 mg/kg to 50 mg/kg, administered

via i.p. injection every 3 days. The exact dosage and administration schedule should be

determined based on the specific experimental design.

Administration: Administer the freshly prepared formulation to the animals via intraperitoneal

injection.

Disposal Plan
All waste materials contaminated with SirReal2 must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, tubes, gloves) in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste (e.g., unused solutions, cell culture

media) in a designated, sealed, and clearly labeled hazardous waste container.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations. Do not dispose of

SirReal2 down the drain or in regular trash.

Diagrams
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SirReal2 Mechanism of Action
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Caption: SirReal2 inhibits SIRT2, leading to increased tubulin acetylation and BubR1

destabilization.
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General Experimental Workflow for SirReal2
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Caption: Workflow for preparing and using SirReal2 in in vitro and in vivo experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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